3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(2-chloro-4-ethoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H12ClNO2/c1-2-17-9-5-6-10(12(14)8-9)11-4-3-7-15-13(11)16/h3-8H,2H2,1H3,(H,15,16)
• InChI Key: RFROYMANNLDHMF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC=CNC2=O)Cl
• Molecular Formula: C13H12ClNO2
• DSSTOX Substance ID: DTXSID50683120
• Molecular Weight: 249.69 g/mol
• CAS RN: 1261939-86-9

Description

3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% (3-CEHP-2-H) is a synthetic compound that has recently been studied for its potential applications in various scientific research fields. It is a white crystalline powder with a melting point of 133-135°C and a boiling point of 249-250°C. 3-CEHP-2-H has been found to possess a wide range of pharmacological activities, including anti-inflammatory, anti-oxidant, and anti-tumor properties. In addition, it has been used in several laboratory experiments to investigate its potential as a drug candidate.

Scientific Research Applications

3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% has been studied for its potential applications in various scientific research fields. It has been used as a tool to investigate the effect of oxidative stress on cell viability and to study the mechanisms of action of anti-inflammatory and anti-oxidant drugs. In addition, 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% has been used in laboratory experiments to investigate its potential as an anti-tumor agent. Furthermore, it has been used to study the effects of oxidative stress on cell proliferation and apoptosis.

Mechanism of Action

The mechanism of action of 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% is not fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and reducing oxidative stress. In addition, 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Furthermore, 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the breakdown of extracellular matrix proteins and the invasion of tumor cells.
Biochemical and Physiological Effects
3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% has been found to have a wide range of biochemical and physiological effects. In vitro studies have shown that 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Furthermore, 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the breakdown of extracellular matrix proteins and the invasion of tumor cells. In addition, 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% has been shown to possess anti-oxidant properties and to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is a stable compound that is easy to synthesize and store. In addition, it has a wide range of pharmacological activities, including anti-inflammatory, anti-oxidant, and anti-tumor properties. Furthermore, 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% is relatively inexpensive and readily available.
However, there are some limitations to the use of 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% in laboratory experiments. For example, it is not known whether 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% has any adverse effects on human health. In addition, the mechanism of action of 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% is not fully understood, which could limit its potential applications.

Future Directions

The potential of 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% as a drug candidate has yet to be fully explored. In the future, more research should be conducted to further investigate the biochemical and physiological effects of 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95%. In addition, further studies should be conducted to elucidate the mechanism of action of 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% and to assess its safety and efficacy as a drug candidate. Furthermore, the potential applications of 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% in other scientific research fields should be explored.

Synthesis Methods

3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% can be synthesized in two steps. The first step involves the reaction of 2-chloro-4-ethoxyphenol with pyridine in the presence of a base such as potassium carbonate. This reaction yields 2-hydroxy-3-(2-chloro-4-ethoxyphenyl)pyridine (3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95%). The second step involves the reaction of 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% with an acid such as hydrochloric acid to yield 3-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95% hydrochloride.